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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of JJKK-048,
a potent and selective inhibitor of monoacylglycerol lipase (MAGL). The information is compiled
from preclinical research and is intended to inform researchers, scientists, and professionals in
the field of drug development.

Core Mechanism of Action

JIKK-048 is an ultrapotent and highly selective inhibitor of monoacylglycerol lipase (MAGL), a
key enzyme in the endocannabinoid system.[1][2][3] MAGL is the primary enzyme responsible
for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL,
JIKK-048 effectively increases the levels of 2-AG in various tissues, including the brain. This
elevation of 2-AG enhances the signaling of cannabinoid receptors, primarily CB1 and CB2,
leading to a range of physiological effects. The inhibition of MAGL by JJKK-048 is achieved
through covalent modification of the catalytic serine (S122) in the active site of the enzyme,
forming a carbamate adduct. While initially characterized as irreversible, further in vivo studies
suggest a slowly reversible mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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